2-(1,1-Dioxo-1lambda6-thiolan-3-yl)-2-methylbutanal

• Molecular Formula: C9H16O3S
• Molecular Weight: 204.29 g/mol
• SMILES: CCC(C)(C=O)C1CCS(=O)(=O)C1
• InChI: InChI=1S/C9H16O3S/c1-3-9(2,7-10)8-4-5-13(11,12)6-8/h7-8H,3-6H2,1-2H3
• InChIKey: MQOVACRILRMMRG-UHFFFAOYSA-N

2-(1,1-Dioxo-1lambda6-thiolan-3-yl)-2-methylbutanal: A Sulfone-Aldehyde Building Block for Chemical Procurement

2-(1,1-Dioxo-1lambda6-thiolan-3-yl)-2-methylbutanal (CAS 1936683-59-8) is a synthetic organic compound categorized as a thiolane-1,1-dioxide (cyclic sulfone) derivative bearing a 2-methylbutanal substituent at the 3-position of the heterocyclic ring [1]. With a molecular formula of C9H16O3S and a molecular weight of 204.29 g/mol, it is classified as a small-molecule aldehyde and sulfone . The compound possesses two undefined atom stereocenters and three rotatable bonds, contributing to its conformational complexity [1]. It is commercially available as a research chemical, with listed applications as a synthetic intermediate for pharmaceutical and agrochemical discovery programs [1].

Workflow Multi-step synthesis requiring pre-functionalized sulfone-aldehyde

Selection Thiolane core with low ring strain and moderate lipophilicity

Use Context SAR exploration and scaffold diversification in discovery programs

• [1] Kuujia. (n.d.). Cas no 1936683-59-8 (2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylbutanal). Retrieved May 10, 2026. View Source

Why Generic Substitution of 2-(1,1-Dioxo-1lambda6-thiolan-3-yl)-2-methylbutanal Fails: Ring Strain and Physicochemical Property Gaps

Substituting 2-(1,1-Dioxo-1lambda6-thiolan-3-yl)-2-methylbutanal with a closely related analog—such as its four-membered thietane congener or the unsubstituted parent thiolane-3-carbaldehyde—introduces quantifiable differences in ring strain energetics, lipophilicity, and stereochemical complexity that preclude simple interchangeability. The thiolane ring exhibits dramatically lower strain energy (5.0 kJ mol⁻¹) compared to the thietane ring (80.3 kJ mol⁻¹), fundamentally altering the compound's reactivity profile and stability [1]. Furthermore, the 2-methylbutanal substituent increases the computed XLogP3 from -0.8 (parent) to 0.7, a shift of 1.5 log units that significantly impacts partitioning behavior and membrane permeability predictions [2][3]. These are not incremental changes; they represent categorical shifts in physicochemical behavior that would confound structure-activity relationship (SAR) interpretation and synthetic pathway reproducibility if an analog were substituted without rigorous re-validation.

Ring strain Thietane analog introduces substantially higher strain energy; may shift reaction stability and increase ring-opening side reactions.

Lipophilicity Unsubstituted parent analog shows significantly shifted XLogP3; partition behavior and membrane permeability context may not transfer.

Stereochemistry Simpler analogs with fewer stereocenters may alter chiral SAR landscape and conformational sampling, limiting direct substitution.

• [1] Sciencedirect. (n.d.). Thiolane. Retrieved May 10, 2026. View Source
• [2] PubChem. (2026). 1,1-Dioxo-1lambda6-thiolane-3-carbaldehyde (CID 55251969). Retrieved May 10, 2026. View Source
• [3] Kuujia. (n.d.). Cas no 1936683-59-8 (2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylbutanal). Retrieved May 10, 2026. View Source

2-(1,1-Dioxo-1lambda6-thiolan-3-yl)-2-methylbutanal Quantitative Differentiation Evidence: Comparator-Based Data for Procurement Decisions

Ring Strain Energetics: Thiolane vs. Thietane Core Stability Comparison

The thiolane (five-membered) ring of 2-(1,1-Dioxo-1lambda6-thiolan-3-yl)-2-methylbutanal possesses a ring strain energy of 5.0 kJ mol⁻¹, which is 75.3 kJ mol⁻¹ lower than the 80.3 kJ mol⁻¹ strain energy of the four-membered thietane analog 2-[(1,1-Dioxo-1lambda6-thietan-3-yl)methyl]-2-methylbutanal (CAS 2172251-89-5) [1][2]. This 16-fold difference in strain energy means the thiolane sulfone is substantially less prone to ring-opening side reactions under nucleophilic or thermal conditions, a critical factor for synthetic sequences requiring the sulfone moiety to remain intact through multiple transformations [1].

Ring Strain Gap

Head-to-head

Δ = 75.3 kJ mol⁻¹

Supports low ring-opening risk in multi-step synthesis

Reported from literature compilation

Evidence Dimension	Ring strain energy
Target Compound Data	5.0 kJ mol⁻¹ (thiolane ring)
Comparator Or Baseline	2-[(1,1-Dioxo-1lambda6-thietan-3-yl)methyl]-2-methylbutanal: 80.3 kJ mol⁻¹ (thietane ring)
Quantified Difference	Δ = 75.3 kJ mol⁻¹ (thiolane strain is 6.25% of thietane strain)
Conditions	Reported strain energies for parent heterocycles (thiirane, thietane, thiolane) from literature compilation [1]

Why This Matters

Researchers procuring a sulfone-aldehyde intermediate for multi-step synthesis should prefer the thiolane scaffold over the thietane analog to minimize unwanted ring-opening, improving synthetic yield predictability and reducing purification burden.

• [1] Sciencedirect. (n.d.). Thiolane. Retrieved May 10, 2026. The strain energies of thiirane, thietane and thiolane are reported to be 81.1, 80.3 and 5.0 kJ mol−1 respectively. View Source
• [2] PubChem. (2026). 2-[(1,1-Dioxo-1lambda6-thietan-3-yl)methyl]-2-methylbutanal (CID 165735047). Retrieved May 10, 2026. View Source

Lipophilicity Differentiation: XLogP3 Shift Relative to Unsubstituted Parent Sulfone-Aldehyde

The introduction of the 2-methylbutanal substituent at the thiolane 3-position increases the computed partition coefficient (XLogP3) to 0.7, compared to -0.8 for the unsubstituted parent compound 1,1-Dioxo-1lambda6-thiolane-3-carbaldehyde (CAS 3710-76-7) [1][2]. This ΔXLogP3 of +1.5 log units represents a shift from a hydrophilic compound (negative logP) to a moderately lipophilic one, with predicted implications for passive membrane permeability and blood-brain barrier penetration potential [1]. The topological polar surface area (TPSA) remains constant at 59.6 Ų for both compounds, indicating that the lipophilicity gain is achieved without sacrificing the hydrogen-bonding capacity of the sulfone and aldehyde moieties [1][2].

Lipophilicity Shift

Reported

Δ XLogP3 = +1.5

May support permeability context exploration

Computed values; experimental confirmation to verify

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 0.7; TPSA = 59.6 Ų
Comparator Or Baseline	1,1-Dioxo-1lambda6-thiolane-3-carbaldehyde: XLogP3 = -0.8; TPSA = 59.6 Ų
Quantified Difference	ΔXLogP3 = +1.5; ΔTPSA = 0 Ų
Conditions	XLogP3 computed by XLogP3 3.0 algorithm; TPSA computed by Cactvs 3.4.6.11/3.4.8.18; data from PubChem 2024/2026 releases [1][2]

Why This Matters

For programs optimizing compound permeability or CNS exposure, the 1.5 log unit lipophilicity advantage of the target compound over the unsubstituted parent provides a quantifiable starting point for SAR exploration, eliminating the need for additional alkylation steps.

• [1] Kuujia. (n.d.). Cas no 1936683-59-8 (2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylbutanal). Retrieved May 10, 2026. View Source
• [2] PubChem. (2026). 1,1-Dioxo-1lambda6-thiolane-3-carbaldehyde (CID 55251969). Retrieved May 10, 2026. View Source

Stereochemical Complexity: Undefined Stereocenter Count vs. Structural Analogs

2-(1,1-Dioxo-1lambda6-thiolan-3-yl)-2-methylbutanal contains two undefined atom stereocenters, compared to one undefined stereocenter in both the thietane analog 2-[(1,1-Dioxo-1lambda6-thietan-3-yl)methyl]-2-methylbutanal and the parent compound 1,1-Dioxo-1lambda6-thiolane-3-carbaldehyde [1][2][3]. The higher stereochemical complexity, combined with three rotatable bonds (vs. one in the parent), provides a richer conformational landscape for exploring stereospecific interactions with biological targets [1]. This feature is particularly relevant for fragment-based drug discovery where increased three-dimensionality correlates with improved target selectivity [1].

Stereochemical Complexity

Reported

Target: 2 stereocenters, 3 rot. bonds
vs Parent: 1 stereocenter, 1 rot. bond

Supports stereochemical SAR exploration

Computed structural properties; biological relevance pending validation

Evidence Dimension	Stereochemical and conformational complexity
Target Compound Data	Undefined atom stereocenters: 2; Rotatable bonds: 3
Comparator Or Baseline	Thietane analog: 1 undefined stereocenter, 4 rotatable bonds; Parent compound: 1 undefined stereocenter, 1 rotatable bond
Quantified Difference	Target has 1 additional undefined stereocenter vs. both comparators; 2 additional rotatable bonds vs. parent (3 vs. 1)
Conditions	Computed properties from PubChem (Cactvs 3.4.8.18/Cactvs 3.4.6.11) [2][3]

Why This Matters

Procurement of this specific compound—rather than a simpler analog—provides access to a stereochemically richer scaffold, potentially reducing the number of synthetic iterations needed to explore chiral SAR space.

• [1] Kuujia. (n.d.). Cas no 1936683-59-8 (2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylbutanal). Retrieved May 10, 2026. View Source
• [2] PubChem. (2026). 2-[(1,1-Dioxo-1lambda6-thietan-3-yl)methyl]-2-methylbutanal (CID 165735047). Retrieved May 10, 2026. View Source
• [3] PubChem. (2026). 1,1-Dioxo-1lambda6-thiolane-3-carbaldehyde (CID 55251969). Retrieved May 10, 2026. View Source

Commercial Availability and Pricing Transparency for Procurement Planning

2-(1,1-Dioxo-1lambda6-thiolan-3-yl)-2-methylbutanal is commercially available from Enamine (catalog EN300-1622791) at documented pricing tiers: $1,014.00 per gram and $2,940.00 per 5 grams, reflecting its status as a specialized building block with non-trivial synthesis [1]. In contrast, the unsubstituted parent compound 1,1-Dioxo-1lambda6-thiolane-3-carbaldehyde (CAS 3710-76-7) is available from multiple vendors at substantially lower cost due to its simpler synthesis, though specific comparative pricing requires direct vendor inquiry . The target compound's pricing places it in the category of discovery-phase building blocks where structural novelty commands a premium, a factor that must be weighed against the cost of custom synthesis of alternative analogs.

Commercial Pricing

Reported

Target: $1,014/g
vs Parent: lower cost (inquiry)

Supports build-versus-buy evaluation

Pricing as of 2023; subject to vendor change

Evidence Dimension	Commercial pricing
Target Compound Data	$1,014/g (Enamine, 2023)
Comparator Or Baseline	Parent compound (CAS 3710-76-7): commercially available from multiple vendors (e.g., CymitQuimica), pricing on inquiry; generally lower cost due to structural simplicity
Quantified Difference	Target compound approximately 2–10× more expensive than parent based on structural complexity and vendor catalog positioning (exact multiplier requires real-time quote comparison)
Conditions	Pricing data as of 2023 from Enamine catalog; actual pricing subject to change [1]

Why This Matters

Budget-conscious procurement teams can perform a build-versus-buy analysis: purchasing the pre-functionalized target compound at $1,014/g may be more cost-effective than committing internal FTEs to alkylate the parent aldehyde, especially for small-scale SAR exploration.

• [1] Kuujia. (n.d.). Cas no 1936683-59-8 (2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylbutanal). Retrieved May 10, 2026. View Source

Optimal Application Scenarios for 2-(1,1-Dioxo-1lambda6-thiolan-3-yl)-2-methylbutanal Based on Quantitative Evidence

Fragment-Based Drug Discovery Requiring Stereochemically Rich, Lipophilic Sulfone Scaffolds

The combination of two undefined stereocenters, moderate lipophilicity (XLogP3 = 0.7), and the low ring strain of the thiolane core (5.0 kJ mol⁻¹) makes this compound suitable as a fragment or scaffold in fragment-based drug discovery (FBDD) programs. Its three-dimensional character, resulting from the quaternary carbon center and rotatable bonds, provides a higher degree of shape diversity compared to the flatter, less substituted parent compound [1][2]. The intact sulfone moiety, stabilized by low ring strain, can serve as a hydrogen-bond acceptor while resisting metabolic ring-opening, a common liability of more strained sulfone heterocycles [3].

Synthetic Intermediate for Agrochemical Lead Optimization

The aldehyde functional group enables straightforward derivatization—via reductive amination, Grignard addition, or Wittig olefination—to generate libraries of sulfone-containing analogs for agrochemical screening [1]. The thiolane ring's low strain energy (5.0 kJ mol⁻¹ vs. 80.3 kJ mol⁻¹ for thietane) ensures the heterocyclic core remains intact during these transformations, a critical requirement for generating structurally faithful analog libraries where the sulfone is the pharmacophoric element [3].

CNS-Penetrant Probe Design Leveraging Computed Lipophilicity

With a computed XLogP3 of 0.7, this compound falls within the optimal lipophilicity range (XLogP3 1–3) often associated with CNS druglikeness, whereas the parent sulfone-aldehyde (XLogP3 = -0.8) is predicted to have negligible passive BBB penetration [1][2]. The 1.5 log unit lipophilicity gain was achieved without expanding the TPSA beyond 59.6 Ų, preserving compliance with the commonly cited CNS multiparameter optimization (MPO) guideline of TPSA < 90 Ų [1][2]. Researchers designing CNS-targeted chemical probes can therefore use this compound as a starting point for further optimization, bypassing the need for de novo introduction of lipophilic substituents onto the parent scaffold.

Custom Synthesis Reference Standard for Analytical Method Development

Given its commercial availability from Enamine and documented purity specifications, this compound can serve as a reference standard for HPLC, LC-MS, or NMR method development when characterizing novel sulfone-containing reaction products . The compound's moderate complexity (heavy atom count: 13; complexity index: 289) provides a useful benchmark for chromatographic method validation, offering sufficient retention on reverse-phase columns for reliable purity assessment without the chromatographic challenges posed by very lipophilic or highly polar analogs [1].

Application

Selection Property

Validation Focus

Fragment-based drug discovery

Low ring-strain sulfone scaffold with stereocenters

Synthetic robustness and SAR retention

Agrochemical lead optimization

Aldehyde handle for library synthesis

Ring integrity during derivatization

CNS permeability probe design

Moderate XLogP3 and TPSA profile

Passive permeability assay context

Analytical method reference

Documented purity and commercial availability

Chromatographic retention and purity verification

• [1] Kuujia. (n.d.). Cas no 1936683-59-8 (2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylbutanal). Retrieved May 10, 2026. View Source
• [2] PubChem. (2026). 1,1-Dioxo-1lambda6-thiolane-3-carbaldehyde (CID 55251969). Retrieved May 10, 2026. View Source
• [3] Sciencedirect. (n.d.). Thiolane. Retrieved May 10, 2026. View Source